Cas no 23872-06-2 (Spiro[benzo[1,2-d:4,3-d']diisoxazole-4(5H),5'-[1,4,2]dioxazol]-5-one, 3,3',6-triphenyl-)

• Product name: Spiro[benzo[1,2-d:4,3-d']diisoxazole-4(5H),5'-[1,4,2]dioxazol]-5-one, 3,3',6-triphenyl-
• CAS No: 23872-06-2
• MF: C₂₇H₁₅N₃O₅
• MW: 461.425106287003
• CID: 2660411

Spiro[benzo[1,2-d:4,3-d']diisoxazole-4(5H),5'-[1,4,2]dioxazol]-5-one, 3,3',6-triphenyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[benzo[1,2-d:4,3-d']diisoxazole-4(5H),5'-[1,4,2]dioxazol]-5-one, 3,3',6-triphenyl-
• OTQNZKCTBVEMHS-UHFFFAOYSA-N
• 3,3',6-Triphenylspiro[benzo[1,2-d:4,3-d']diisoxazole-4(5H),5'-[1,4,2]dioxazol]-5-one

• Inchi： 1S/C27H15N3O5/c31-25-19-21(16-10-4-1-5-11-16)28-33-23(19)24-20(22(29-34-24)17-12-6-2-7-13-17)27(25)32-26(30-35-27)18-14-8-3-9-15-18/h1-15H
• InChI Key： OTQNZKCTBVEMHS-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NOC21C(C1C(C3C=CC=CC=3)=NOC=1C1=C2C(C2C=CC=CC=2)=NO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 835
• Topological Polar Surface Area: 100